Cas no 1352485-53-0 (2-(6-Mercapto-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(6-Mercapto-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352485-53-0
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5149652
• Update Time: 2025-05-28

2-(6-Mercapto-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(6-Mercapto-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-(1,6-dihydro-6-thioxo-3-pyridinyl)-

• Inchi： 1S/C10H12N2OS/c13-7-12-5-1-2-9(12)8-3-4-10(14)11-6-8/h3-4,6-7,9H,1-2,5H2,(H,11,14)
• InChI Key： BZGUQRVTXVXOKP-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1C=CC(=S)NC=1

Additional information on 2-(6-Mercapto-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Recent Advances in the Study of 2-(6-Mercapto-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352485-53-0)

The compound 2-(6-Mercapto-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352485-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structure, featuring a pyrrolidine ring and a mercaptopyridine moiety, allows for diverse chemical modifications, making it a valuable scaffold for drug discovery. Researchers have successfully utilized this compound in the development of inhibitors targeting key enzymes involved in inflammatory and neurodegenerative diseases.

One of the most notable advancements is the application of 2-(6-Mercapto-pyridin-3-yl)-pyrrolidine-1-carbaldehyde in the design of covalent inhibitors. A 2023 study demonstrated its efficacy in forming stable thioether bonds with cysteine residues in target proteins, leading to prolonged inhibition of disease-related pathways. This covalent binding mechanism offers advantages over traditional reversible inhibitors, including enhanced selectivity and prolonged duration of action.

In addition to its therapeutic potential, recent research has explored the compound's pharmacokinetic properties. Preliminary in vitro and in vivo studies indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization is required to address challenges related to bioavailability and potential off-target effects.

The compound's utility extends beyond medicinal chemistry. Recent publications have reported its use as a ligand in catalytic systems, particularly in asymmetric synthesis. The mercaptopyridine group serves as an effective coordinating site for transition metals, enabling the development of novel catalysts for stereoselective transformations.

Looking ahead, researchers are focusing on expanding the structural diversity of derivatives based on this core scaffold. Computational modeling and high-throughput screening approaches are being employed to identify novel analogs with improved potency and selectivity. These efforts are expected to yield promising candidates for clinical development in the coming years.

In conclusion, 2-(6-Mercapto-pyridin-3-yl)-pyrrolidine-1-carbaldehyde represents a promising chemical entity with broad applications in drug discovery and catalysis. Continued research into its biological activities and synthetic applications will likely uncover additional therapeutic opportunities, solidifying its importance in chemical biology and pharmaceutical research.